Cas no 92-52-4 (Diphenyl)

Diphenyl structure
Diphenyl structure
Diphenyl
92-52-4
C12H10
154.21
MFCD00003054
34647
7095

Diphenyl Properties

Names and Identifiers

    • Biphenyl
    • PHENYL BENZENE
    • 1,1'-biphenyl
    • 1,1'-Diphenyl
    • DIPHENYL
    • 'LGC' (1606)
    • 'LGC' (2610)
    • FEMA 3129
    • Biphenyl solution
    • Bibenzene
    • carolidal
    • cp390
    • Lemonene
    • mcs1572
    • PHPH
    • Xenene
    • Phenylbenzene
    • NCGC00254175-01
    • BDBM50168002
    • Biphenyl [BSI:ISO]
    • Biphenyl, >=99%
    • Biphenyl-UL-14C
    • DTXSID4020161
    • 1, 1'-Diphenyl
    • Caswell No. 087
    • NCGC00091836-01
    • NSC 14916
    • 1,1'-Biphenyl, 9CI
    • DIPHENYL [MI]
    • BIDD:ER0669
    • WLN: RR
    • 92-52-4
    • Tox21_202108
    • EPA Pesticide Chemical Code 017002
    • NSC14916
    • W-100283
    • EC 202-163-5
    • AI3-00036
    • Diphenyl,(S)
    • 4819-98-1
    • BIPHENYL [ISO]
    • Tetrosin LY
    • EN300-18009
    • F9995-1632
    • BIPHENYL [FHFI]
    • Tox21_300167
    • 2L9GJK6MGN
    • AKOS000119944
    • Biphenyl 100 microg/mL in Methanol
    • Biphenyl, ReagentPlus(R), 99.5%
    • 4,4'-biphenyl
    • E230
    • MFCD00003054
    • CAS-92-52-4
    • HSDB 530
    • FT-0602830
    • BIPHENYL [USP-RS]
    • 26008-28-6
    • NCGC00259657-01
    • bmse000506
    • NS00010251
    • FEMA No. 3129
    • B0465
    • E-230
    • DIPHENYL-4-D1
    • meta biphenyl
    • CP 390
    • Biphenyl, certified reference material, TraceCERT(R)
    • Biphenyl, analytical standard
    • B0224
    • 68409-73-4
    • MCS 1572
    • Biphenyl, Vetec(TM) reagent grade, 99%
    • CCRIS 935
    • BNL
    • Biphenyl, PESTANAL(R), analytical standard
    • DIPHENYL [MART.]
    • diphenyl, 14C-labeled
    • UNII-2L9GJK6MGN
    • BS-42211
    • INS NO.230
    • EINECS 202-163-5
    • 1,1-Biphenyl
    • DIPHENYL-4,4'-D2
    • Carolid AL
    • InChI=1/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10
    • CHEBI:17097
    • 4-Biphenyl
    • C06588
    • NCGC00091836-03
    • Biphenyl 10 microg/mL in Cyclohexane
    • NCGC00091836-02
    • 6120-99-6
    • NSC-14916
    • Q410915
    • Biphenyl, United States Pharmacopeia (USP) Reference Standard
    • CHEMBL14092
    • INS-230
    • DTXCID60161
    • Phenador-X
    • BIPHENYL [HSDB]
    • NCGC00091836-04
    • bi-phenyl
    • 1,1''-biphenyl
    • Biphenyl,99%
    • Fenbufen Imp. C (EP): Biphenyl
    • DB-038208
    • DIPHENYL (MART.)
    • USEPA/OPP Pesticide Code: 017002
    • Dibenzene
    • Phenylbenzene, 1,1'Biphenyl
    • G77244
    • Diphenyl (OSHA)
    • STL264192
    • Diphenyl (Biphenyl)
    • BIPHENYL (USP-RS)
    • Biphenyl (ACGIH:OSHA)
    • +Expand
    • MFCD00003054
    • ZUOUZKKEUPVFJK-UHFFFAOYSA-N
    • 1S/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H
    • C1=CC=C(C=C1)C2=CC=CC=C2
    • 1634058

Computed Properties

  • 154.07825g/mol
  • 0
  • 4
  • 0
  • 0
  • 1
  • 154.07825g/mol
  • 154.07825g/mol
  • 0Ų
  • 12
  • 100
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 0

Experimental Properties

  • Pleasant, peculiar odor
  • 5.31 (USCG, 1999) (Relative to Air)
  • 6.15 (Octanol-Air partition coefficient)
  • 3.08e-04 atm-m3/mole
  • 7.20e-12 cm3/molecule*sec
  • Very stable in acidic & alkaline media.
  • 1004 °F (USCG, 1999)
  • This substance decomposes on heating producing toxic gases, acrid smokes and fumes.
  • 0.98 cSt at 100 °C
  • 624.3 kJ/mol
  • 397.0 J/g at 100 °C
  • 7.95 eV
  • 3.35360
  • 0.00000
  • 3314
  • 1.475
  • Insoluble
  • 255 °C(lit.)
  • 68-70 °C (lit.)
  • 9.46 mmHg ( 115 °C)
  • Fahrenheit: 230 ° f
    Celsius: 110 ° c
  • 2699
  • Soluble in alcohol and ether
  • 2000 μg/mL in methanol
  • White to light yellow flake crystals, sharp smell, diluted with a rose like aroma.
  • Stable. Combustible. Incompatible with strong oxidising agents.
  • Insoluble in water, soluble in ether, ethanol, carbon tetrachloride, dialanes, aromatic hydrocarbons, etc. 9.1% dissolved in ethanol at 19.5 ℃.
  • Sensitive to humidity
  • 0.992

Diphenyl Security Information

  • GHS07 GHS07 GHS09 GHS09
  • DU8050000
  • 2
  • S23-S60-S61
  • III
  • R36/37/38; R50/53
  • Xi Xi N N
  • UN 3077
  • H315,H319,H335,H410
  • P261,P273,P305+P351+P338,P501
  • dangerous
  • 2-8°C
  • III
  • 36/37/38-50/53
  • Warning
  • Yes
  • LD50 orally in rats: 3280 mg/kg (Deichmann)
  • 0.6%, 111°F
  • 9

Diphenyl Customs Data

  • 2902909010
  • China Customs Code:

    2902909010

    Overview:

    2902909010 biphenyl.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909010 1,1'-biphenyl.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:2.0%.General tariff:30.0%

Diphenyl Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: (3-Aminopropyl)triethoxysilane (reaction products with boehmite and 2-(phenyl(tosyl)methyl)phenol or (chloromethylene)dibenzene) ,  Boehmite (Al(OH)O) ,  Palladium ,  2-[[(4-Methylphenyl)sulfonyl]phenylmethyl]phenol (reaction products with boehmite-NH2) Solvents: Ethanol ,  Water ;  2.5 h, 25 °C
Reference
2-(Aminomethyl)phenols-Modified Boehmite Nanoparticles Based Catalysts for Carbon-Carbon Bond Formation Reactions
Zhang, Ruike; Chen, Tian; Wang, Gongshu; Guan, Yuqiu; Reheman, Aikebaier; et al, Catalysis Letters, 2023, 153(6), 1807-1817

Synthetic Circuit 2

Reaction Conditions
1.1 Catalysts: Bis(1,4-diazabicyclo[2.2.2]octane-κN1)tetra-μ3-iodotetracopper Solvents: Methanol ;  5 h, 27 °C
Reference
Cu(I) metal organic framework catalyzed C-C and C-N coupling reactions
Rani, Poonam; et al, Tetrahedron Letters, 2014, 55(38), 5256-5260

Diphenyl Raw materials

Diphenyl Preparation Products

Diphenyl Related Literature